Cas no 498547-83-4 (Benzenamine, 4-[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzenamine, 4-[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 498547-83-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1537122
• Update Time: 2024-08-24

Benzenamine, 4-[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C12H15N3O/c1-12(2,3)11-14-10(16-15-11)8-4-6-9(13)7-5-8/h4-7H,13H2,1-3H3
• InChI Key： UPAHTRBZBSMEMU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2ON=C(C(C)(C)C)N=2)C=C1

Computed Properties

• Exact Mass: 217.12165

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±44.0 °C(Predicted)
• PSA: 64.94
• pka: 2.36±0.10(Predicted)